Cas no 76910-08-2 (1-(Ethoxycarbonyl)-3-cyclopentene-1-carboxylic Acid)

• Product Name: 1-(Ethoxycarbonyl)-3-cyclopentene-1-carboxylic Acid
• CAS No: 76910-08-2
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• MDL: MFCD04115568
• CID: 1056611
• PubChem ID: 24729733
• Update Time: 2025-05-23

1-(Ethoxycarbonyl)-3-cyclopentene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(Ethoxycarbonyl)cyclopent-3-enecarboxylic acid
• 1-(Ethoxycarbonyl)-3-cyclopentene-1-carboxylic Acid
• 1-ethoxycarbonylcyclopent-3-ene-1-carboxylic acid
• 4991AJ
• TRA0044471
• AB20251
• SY014420
• 1-(Ethoxycarbonyl)-3-cyclopentene-1-carboxylicAcid
• 3-Cyclopentene-1,1-dicarboxylic acid 1-ethyl ester
• 1-(ETHOXYCARBONYL)CYCLOPENT-3-ENE-1-CARBOXYLIC ACID

• MDL： MFCD04115568
• Inchi： 1S/C9H12O4/c1-2-13-8(12)9(7(10)11)5-3-4-6-9/h3-4H,2,5-6H2,1H3,(H,10,11)
• InChI Key： LIIWCZWMZNRZSV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)O)CC=CC1)=O

Computed Properties

• Exact Mass: 184.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 246
• Topological Polar Surface Area: 63.6

Experimental Properties

• PSA: 63.60000
• LogP: 0.97050

Additional information on 1-(Ethoxycarbonyl)-3-cyclopentene-1-carboxylic Acid

Comprehensive Overview of 1-(Ethoxycarbonyl)-3-cyclopentene-1-carboxylic Acid (CAS No. 76910-08-2)

1-(Ethoxycarbonyl)-3-cyclopentene-1-carboxylic Acid (CAS No. 76910-08-2) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical research, and specialty chemical applications. This cyclopentene derivative features both ethoxycarbonyl and carboxylic acid functional groups, making it a valuable intermediate for constructing complex molecular architectures. Its unique structure enables participation in cycloaddition reactions, esterifications, and other key transformations.

In recent years, the demand for cyclopentene-based intermediates like 76910-08-2 has surged due to their role in developing bioactive molecules. Researchers particularly value its stereochemical flexibility and compatibility with green chemistry principles. A 2023 study highlighted its use in synthesizing non-steroidal anti-inflammatory drug (NSAID) precursors, aligning with growing interest in sustainable pharmaceutical manufacturing.

The compound's dual functionalization (carboxylic acid + ester) allows diverse derivatization pathways. When users search for "carboxylic acid cyclopentene derivatives" or "CAS 76910-08-2 applications," they often seek information about its role in: 1) Asymmetric catalysis, 2) Biodegradable polymer research, and 3) Flavor/fragrance synthesis. These applications reflect current industry trends toward eco-friendly materials and precision synthesis.

From a molecular perspective, 1-(Ethoxycarbonyl)-3-cyclopentene-1-carboxylic Acid exhibits interesting physicochemical properties. The cyclopentene ring introduces ring strain that enhances reactivity, while the electron-withdrawing groups influence its acidity (pKa ~4.2) and solubility profile. These characteristics make it valuable for click chemistry applications, a hot topic in drug discovery forums.

Quality control protocols for CAS 76910-08-2 typically involve HPLC purity verification (>98%) and spectroscopic characterization (FTIR, NMR). Suppliers increasingly emphasize "high-purity cyclopentene carboxylic acids" in product listings, responding to market demand for reliable building blocks in medicinal chemistry. The compound's stability under nitrogen atmosphere makes it suitable for global shipping and long-term storage.

Emerging research directions include its potential in: 1) COF (Covalent Organic Framework) construction as a linker molecule, 2) bioconjugation techniques for antibody-drug conjugates (ADCs), and 3) flow chemistry applications. These cutting-edge uses address frequent search queries about "advanced organic synthesis intermediates" and "76910-08-2 novel applications."

When handling 1-(Ethoxycarbonyl)-3-cyclopentene-1-carboxylic Acid, standard organic chemistry precautions apply. While not classified as hazardous, proper ventilation and PPE are recommended during scale-up reactions. The compound's biodegradability potential makes it attractive for environmentally conscious manufacturers, a key consideration in 2024 chemical industry surveys.

Market analysis shows growing procurement of 76910-08-2 by contract research organizations (CROs) and academic institutions. Pricing trends correlate with raw material availability (cyclopentadiene derivatives) and regional production capacity. Technical datasheets should specify parameters like optical purity and residual solvent levels to meet diverse research requirements.

Future developments may explore its enantioselective versions for chiral synthesis, responding to pharmaceutical industry needs. Patent literature suggests expanding utility in electronic materials and battery electrolyte additives, areas generating significant search traffic in materials science communities.